Cas no 2243270-18-8 (Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl]-)

• Product Name: Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl]-
• CAS No: 2243270-18-8
• MF: C₄H₅BF₂N₂O₂
• MW: 161.902507543564
• MDL: MFCD33401633
• CID: 5184446
• Update Time: 2025-07-22

Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl]-
• [1-(Difluoromethyl)-1H-pyrazol-3-yl]boronic Acid

• MDL： MFCD33401633
• Inchi： 1S/C4H5BF2N2O2/c6-4(7)9-2-1-3(8-9)5(10)11/h1-2,4,10-11H
• InChI Key： HTLXNJZCSDFDHP-UHFFFAOYSA-N
• SMILES： B(C1C=CN(C(F)F)N=1)(O)O

Additional information on Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl]-

Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl] (CAS No. 2243270-18-8): A Key Intermediate in Modern Pharmaceutical and Material Science Research

Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl], identified by its CAS number 2243270-18-8, is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical development and advanced material science. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various high-value molecules, including therapeutic agents and functional materials. Its molecular structure incorporates a pyrazole core substituted with a difluoromethyl group, which imparts distinct chemical properties and reactivity patterns that make it particularly useful in synthetic chemistry.

The pyrazole moiety is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. It is commonly found in numerous biologically active molecules, including antiviral, anti-inflammatory, and anticancer agents. The presence of the difluoromethyl group further enhances the compound's utility by introducing electron-withdrawing effects and influencing its metabolic stability. These features make Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl] an attractive building block for designing novel pharmacophores with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives due to their role in forming stable complexes with diols through reversible coordination interactions. This property is particularly exploited in the field of bioconjugation chemistry, where boronic acids are used to link biomolecules such as peptides and proteins to other molecules. The compound's ability to participate in these interactions while maintaining structural integrity has opened up new avenues for drug delivery systems and diagnostic tools.

The pharmaceutical industry has shown particular interest in this derivative due to its potential applications in the synthesis of targeted therapies. For instance, researchers have explored its use in creating protease inhibitors, which are essential for treating diseases such as cancer and HIV. The difluoromethyl group's influence on the electronic properties of the molecule can be leveraged to optimize binding affinities and selectivity against specific biological targets. Additionally, the pyrazole ring's stability under various reaction conditions makes it an ideal scaffold for further functionalization.

Advances in computational chemistry have also contributed to the growing interest in Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl]. Molecular modeling studies have revealed insights into how the compound interacts with biological targets at the atomic level. These insights are invaluable for designing next-generation drugs with enhanced efficacy and reduced side effects. Furthermore, computational approaches have been used to predict the metabolic pathways of this compound, aiding in drug development efforts aimed at improving bioavailability and reducing toxicity.

Beyond pharmaceutical applications, this compound has found utility in material science research. Its unique chemical properties make it suitable for developing advanced materials with tailored functionalities. For example, researchers have investigated its use in creating polymers with enhanced thermal stability and mechanical strength. The ability of boronic acids to form dynamic covalent bonds has also been exploited in designing self-healing materials that can repair damage autonomously.

The synthesis of Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl] represents another area of active research. Recent developments in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These advancements are crucial for meeting the growing demand from both academic and industrial researchers who rely on high-quality starting materials for their investigations.

In conclusion, Boronic acid, B-[1-(difluoromethyl)-1H-pyrazol-3-yl] (CAS No. 2243270-18-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity patterns make it an indispensable tool for pharmaceutical chemists and material scientists alike. As research continues to uncover new applications for this derivative, its importance is expected to grow even further.